Cas no 2460750-68-7 (6-(4-methylpiperazin-1-yl)-4-oxo-4H-chromene-2-carboxylic acid dihydrochloride)

• Product Name: 6-(4-methylpiperazin-1-yl)-4-oxo-4H-chromene-2-carboxylic acid dihydrochloride
• CAS No: 2460750-68-7
• MF: C₁₅H₁₈Cl₂N₂O₄
• MW: 361.220422267914
• CID: 6229066
• PubChem ID: 165736463
• Update Time: 2025-06-09

6-(4-methylpiperazin-1-yl)-4-oxo-4H-chromene-2-carboxylic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-6759174
• 6-(4-methylpiperazin-1-yl)-4-oxo-4H-chromene-2-carboxylic acid dihydrochloride
• 2460750-68-7

• Inchi： 1S/C15H16N2O4.2ClH/c1-16-4-6-17(7-5-16)10-2-3-13-11(8-10)12(18)9-14(21-13)15(19)20;;/h2-3,8-9H,4-7H2,1H3,(H,19,20);2*1H
• InChI Key： HZLZXGITFZTXIS-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1C(C(=O)O)=CC(C2=C1C=CC(=C2)N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 360.0643624g/mol
• Monoisotopic Mass: 360.0643624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 468
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1Ų

Additional information on 6-(4-methylpiperazin-1-yl)-4-oxo-4H-chromene-2-carboxylic acid dihydrochloride

Introduction to 6-(4-methylpiperazin-1-yl)-4-oxo-4H-chromene-2-carboxylic acid dihydrochloride (CAS No. 2460750-68-7) and Its Emerging Applications in Chemical Biology and Medicine

6-(4-methylpiperazin-1-yl)-4-oxo-4H-chromene-2-carboxylic acid dihydrochloride, identified by the CAS number 2460750-68-7, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic derivative combines a chromene core with a piperazine moiety, presenting a unique framework that exhibits promising biological activities. The molecular structure, characterized by its dual functional groups, positions it as a versatile scaffold for drug discovery and therapeutic development.

The chromene scaffold, a benzopyranone derivative, is well-documented for its broad spectrum of pharmacological properties. Chromenes have been extensively studied for their anti-inflammatory, antimicrobial, and antioxidant effects. The presence of the 4-methylpiperazin-1-yl group in this compound introduces additional pharmacophoric features, enhancing its potential as a lead compound in medicinal chemistry. Piperazine derivatives are known for their role in various therapeutic areas, including antipsychotics, antihistamines, and antiparasitic agents, due to their ability to modulate neurotransmitter systems and interact with biological targets.

The dihydrochloride salt form of 6-(4-methylpiperazin-1-yl)-4-oxo-4H-chromene-2-carboxylic acid enhances the compound's solubility and bioavailability, making it more suitable for in vitro and in vivo studies. This formulation is particularly advantageous for pharmacokinetic assessments and preclinical trials, where solubility plays a critical role in drug efficacy and delivery.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid identification of bioactive compounds like 6-(4-methylpiperazin-1-yl)-4-oxo-4H-chromene-2-carboxylic acid dihydrochloride. High-throughput screening (HTS) and virtual screening techniques have enabled researchers to explore the compound's potential interactions with various biological targets. Studies suggest that this molecule may exhibit inhibitory activity against enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to modulate receptor activity makes it a candidate for developing novel therapeutics targeting neurological disorders.

In the realm of oncology, chromene derivatives have shown promise as chemopreventive agents due to their ability to induce apoptosis and inhibit tumor cell proliferation. The structural features of 6-(4-methylpiperazin-1-yl)-4-oxo-4H-chromene-2-carboxylic acid dihydrochloride suggest potential interactions with kinases and other signaling molecules critical in cancer progression. Preliminary in vitro studies have demonstrated its ability to disrupt microtubule formation in certain cancer cell lines, highlighting its potential as an anti-cancer agent.

The piperazine moiety in this compound also opens avenues for exploring its role in central nervous system (CNS) disorders. Piperazine derivatives are known to interact with serotonin receptors, dopamine pathways, and other neurotransmitter systems. This suggests that 6-(4-methylpiperazin-1-yl)-4-oxo-4H-chromene-2-carboxylic acid dihydrochloride could be developed into a novel therapeutic for conditions such as depression, anxiety, and neurodegenerative diseases.

Environmental applications of this compound are also emerging. Researchers are investigating its potential as an intermediate in synthesizing biodegradable polymers and corrosion inhibitors. The chromene core's stability under various conditions makes it an attractive candidate for industrial applications where chemical resistance is required.

The synthesis of 6-(4-methylpiperazin-1-yl)-4-oxo-4H-chromene-2-carboxylic acid dihydrochloride involves multi-step organic reactions that highlight the compound's synthetic versatility. Key steps include condensation reactions to form the chromene ring system followed by functionalization at the 2-position with a carboxylic acid group. The introduction of the piperazine moiety is achieved through nucleophilic substitution or reductive amination techniques. The final step involves salt formation with hydrochloric acid to enhance solubility.

Quality control and analytical characterization of this compound are critical to ensure its purity and consistency. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy are employed to confirm structural integrity and assess impurity profiles. These analytical methods provide essential data for regulatory submissions and ensure compliance with pharmaceutical standards.

The future prospects of 6-(4-methylpiperazin-1-yl)-4-oxyo-[email protected]-2-carboxylic acid dihydrochloride are promising, with ongoing research focusing on optimizing its pharmacological properties through structure-based drug design. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of preclinical findings into clinical trials. As our understanding of disease mechanisms evolves, compounds like this may play a pivotal role in developing next-generation therapeutics.

In conclusion,6-(4-methyl[email protected]-[email protected]-2-carboxylic acid dihydrochloride (CAS No. 2460750[email protected]) represents a significant advancement in medicinal chemistry due to its unique structural features and multifaceted biological activities. Its potential applications span across multiple therapeutic areas, from oncology to CNS disorders, making it a valuable candidate for further research and development.